Cas no 636559-55-2 (1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine)

• Product Name: 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine
• CAS No: 636559-55-2
• MF: C₂₅H₂₂NO₂P
• MW: 399.421447277069
• CID: 2952339
• Update Time: 2025-07-10

1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(11BR)-联萘并[2,1-D:1',2'-F][1,3,2]二氧膦杂-4-基哌啶
• 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine
• (S)-1-(DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-YL)PIPERIDINE
• (R)-1-(DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-YL)PIPERIDINE
• 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxa-phosphepin-4-yl)piperidine
• (S)-(

• Inchi： 1S/C25H22NO2P/c1-6-16-26(17-7-1)29-27-22-14-12-18-8-2-4-10-20(18)24(22)25-21-11-5-3-9-19(21)13-15-23(25)28-29/h2-5,8-15H,1,6-7,16-17H2
• InChI Key： ZYDGLCZCEANEHK-UHFFFAOYSA-N
• SMILES： P1(N2CCCCC2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 527
• XLogP3: 6.9
• Topological Polar Surface Area: 29.5

Additional information on 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine

Comprehensive Overview of 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine (CAS No. 636559-55-2)

1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine (CAS No. 636559-55-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique molecular structure, featuring a dinaphtho-dioxaphosphepine core coupled with a piperidine moiety, makes it a valuable building block for advanced research applications. This compound is particularly notable for its potential in the development of novel pharmaceuticals and functional materials, aligning with the growing demand for innovative solutions in drug discovery and nanotechnology.

The chemical structure of 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine combines a rigid, polycyclic framework with a flexible piperidine ring, offering a unique balance of steric and electronic properties. Researchers are increasingly exploring its utility in catalysis, ligand design, and molecular recognition, driven by the compound's ability to modulate reactivity and selectivity in complex chemical transformations. Its CAS No. 636559-55-2 serves as a critical identifier for scientists and regulatory bodies, ensuring precise communication in academic and industrial settings.

In the context of current scientific trends, 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine is being investigated for its potential role in targeted drug delivery systems and bioimaging. The compound's fluorescence properties and stability under physiological conditions make it a promising candidate for these applications. Additionally, its phosphorus-containing backbone aligns with the rising interest in heteroatom-rich compounds, which are pivotal in the design of next-generation therapeutics and smart materials.

From a synthetic perspective, the preparation of 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine involves sophisticated methodologies, including cross-coupling reactions and cyclization techniques. These processes highlight the compound's relevance in modern organic synthesis, where efficiency and selectivity are paramount. The compound's CAS No. 636559-55-2 is frequently cited in patent literature and research papers, underscoring its importance in intellectual property and innovation.

Environmental and safety considerations are also critical when working with 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine. While it is not classified as a hazardous substance, proper handling and disposal protocols must be followed to ensure compliance with global regulatory standards. Researchers are encouraged to explore its green chemistry potential, such as its use in sustainable catalysis or biodegradable materials, addressing the increasing focus on eco-friendly scientific practices.

In summary, 1-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)piperidine (CAS No. 636559-55-2) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to advanced materials, position it as a compound of enduring interest in the scientific community. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.